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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B196450

Introduction

Linezolid is a synthetic antibiotic belonging to the oxazolidinone class, effective against a wide
range of drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus
aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[1][2] Therapeutic Drug
Monitoring (TDM) of linezolid is increasingly recommended due to its narrow therapeutic
window and significant inter-individual pharmacokinetic variability.[1][3] This variability can lead
to sub-therapeutic concentrations, risking treatment failure, or supra-therapeutic levels
associated with dose-dependent toxicities such as thrombocytopenia and neuropathy.[1][3] To
optimize patient outcomes, maintaining trough plasma concentrations within the therapeutic
range of 2-8 mg/L is often targeted.[1][2]

(R)-Linezolid-d3, a stable isotope-labeled form of linezolid, serves as an ideal internal
standard for the quantification of linezolid in biological matrices by liquid chromatography-
tandem mass spectrometry (LC-MS/MS). Its use corrects for variations in sample preparation
and instrument response, ensuring accurate and precise measurements essential for clinical
decision-making.

Mechanism of Action

Linezolid exerts its antibacterial effect by inhibiting the initiation of bacterial protein synthesis. It
binds to the 23S ribosomal RNA of the 50S subunit, preventing the formation of the initiation
complex, a crucial step in bacterial protein translation.[4] This unique mechanism of action
means there is no cross-resistance with other protein synthesis inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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